(3aS)-3aβ,4,5,5a,6,7,9aβ,9bα-Octahydro-6β-hydroxy-5aα,9-dimethyl-3-methylenenaphtho[1,2-b]furan-2(3H
(3aS)-3aβ,4,5,5a,6,7,9aβ,9bα-Octahydro-6β-hydroxy-5aα,9-dimethyl-3-methylenenaphtho[1,2-b]furan-2(3H
Brand Name:
Vulcanchem
CAS No.:
16886-36-5
VCID:
VC0098920
InChI:
InChI=1S/C15H20O3/c1-8-4-5-11(16)15(3)7-6-10-9(2)14(17)18-13(10)12(8)15/h4,10-13,16H,2,5-7H2,1,3H3/t10-,11-,12+,13-,15-/m0/s1
SMILES:
CC1=CCC(C2(C1C3C(CC2)C(=C)C(=O)O3)C)O
Molecular Formula:
C15H20O3
Molecular Weight:
248.32 g/mol
(3aS)-3aβ,4,5,5a,6,7,9aβ,9bα-Octahydro-6β-hydroxy-5aα,9-dimethyl-3-methylenenaphtho[1,2-b]furan-2(3H
CAS No.: 16886-36-5
Main Products
VCID: VC0098920
Molecular Formula: C15H20O3
Molecular Weight: 248.32 g/mol
![(3aS)-3aβ,4,5,5a,6,7,9aβ,9bα-Octahydro-6β-hydroxy-5aα,9-dimethyl-3-methylenenaphtho[1,2-b]furan-2(3H - 16886-36-5](/images/no_structure.jpg)
| CAS No. | 16886-36-5 |
|---|---|
| Product Name | (3aS)-3aβ,4,5,5a,6,7,9aβ,9bα-Octahydro-6β-hydroxy-5aα,9-dimethyl-3-methylenenaphtho[1,2-b]furan-2(3H |
| Molecular Formula | C15H20O3 |
| Molecular Weight | 248.32 g/mol |
| IUPAC Name | (3aS,5aR,6S,9aS,9bS)-6-hydroxy-5a,9-dimethyl-3-methylidene-4,5,6,7,9a,9b-hexahydro-3aH-benzo[g][1]benzofuran-2-one |
| Standard InChI | InChI=1S/C15H20O3/c1-8-4-5-11(16)15(3)7-6-10-9(2)14(17)18-13(10)12(8)15/h4,10-13,16H,2,5-7H2,1,3H3/t10-,11-,12+,13-,15-/m0/s1 |
| Standard InChIKey | PLSSEPIRACGCBO-AIUMHDJVSA-N |
| Isomeric SMILES | CC1=CC[C@@H]([C@]2([C@H]1[C@@H]3[C@@H](CC2)C(=C)C(=O)O3)C)O |
| SMILES | CC1=CCC(C2(C1C3C(CC2)C(=C)C(=O)O3)C)O |
| Canonical SMILES | CC1=CCC(C2(C1C3C(CC2)C(=C)C(=O)O3)C)O |
| PubChem Compound | 12309334 |
| Last Modified | Nov 11 2021 |
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